trans-4-(Diethylamino)cinnamaldehyde
Overview
Description
Trans-4-(Diethylamino)cinnamaldehyde is a synthetic organic compound with the molecular formula (C2H5)2NC6H4CH=CHCHO . It is a gold powder in appearance .
Molecular Structure Analysis
The molecular weight of trans-4-(Diethylamino)cinnamaldehyde is 203.28 . Its linear formula is (C2H5)2NC6H4CH=CHCHO . The InChI key is JXXOTBSUZDDHLT-AATRIKPKSA-N .Physical And Chemical Properties Analysis
Trans-4-(Diethylamino)cinnamaldehyde appears as a gold powder . It has a melting point of 74-76 °C .Scientific Research Applications
Fluorescent Chemosensor for Metal Ions
Trans-4-(Diethylamino)cinnamaldehyde has been used to synthesize a new fluorescent sensor, RT4, which reacts with rhodamine B hydrazide in a one-step reaction. This sensor is particularly effective for detecting copper ions (Cu²⁺) in various environments .
Chromogenic Reagent in Analytical Chemistry
This compound serves as a chromogenic reagent for the determination of benzodiazepines and flavanols, which are important in pharmaceutical analysis and food chemistry .
Antibacterial Research
Research has explored the use of trans-cinnamaldehyde derivatives, including trans-4-(Diethylamino)cinnamaldehyde, for their antibacterial effectiveness against foodborne pathogens and drug-resistant bacteria .
Synthesis of Styryl Dyes
It is a potential building block for the synthesis of longer wavelength Styryl dyes, which are fluorescent compounds utilized in neurobiology research studies to visualize and track neuronal activity .
properties
IUPAC Name |
(E)-3-[4-(diethylamino)phenyl]prop-2-enal |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO/c1-3-14(4-2)13-9-7-12(8-10-13)6-5-11-15/h5-11H,3-4H2,1-2H3/b6-5+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXXOTBSUZDDHLT-AATRIKPKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C=CC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)C1=CC=C(C=C1)/C=C/C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90418751 |
Source
|
| Record name | trans-4-(Diethylamino)cinnamaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90418751 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-4-(Diethylamino)cinnamaldehyde | |
CAS RN |
22411-59-2 |
Source
|
| Record name | NSC166362 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=166362 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | trans-4-(Diethylamino)cinnamaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90418751 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 22411-59-2 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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